Cas no 320608-71-7 (Methyl 2-Bromo-1-cyclopentenecarboxylate)

• Product Name: Methyl 2-Bromo-1-cyclopentenecarboxylate
• CAS No: 320608-71-7
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 5729918
• PubChem ID: 139271324
• Update Time: 2025-06-09

Methyl 2-Bromo-1-cyclopentenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 320608-71-7
• Methyl 2-bromocyclopentene-1-carboxylate
• Methyl2-Bromo-1-cyclopentenecarboxylate
• Methyl 2-bromocyclopent-1-ene-1-carboxylate
• 1-Cyclopentene-1-carboxylic acid, 2-bromo-, methyl ester
• methyl2-bromocyclopent-1-enecarboxylate
• Methyl 2-Bromo-1-cyclopentenecarboxylate

• Inchi： 1S/C7H9BrO2/c1-10-7(9)5-3-2-4-6(5)8/h2-4H2,1H3
• InChI Key： RZPNBYKTXKKJAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 203.97859g/mol
• Monoisotopic Mass: 203.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±40.0 °C(Predicted)

Additional information on Methyl 2-Bromo-1-cyclopentenecarboxylate

Methyl 2-Bromo-1-Cyclopentenecarboxylate: A Comprehensive Overview

Methyl 2-Bromo-1-Cyclopentenecarboxylate, identified by the CAS number 320608-71-7, is a significant compound in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention for its potential applications in various chemical and biochemical processes. The molecule consists of a cyclopentene ring substituted with a bromine atom at position 2 and a methyl ester group at position 1, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of Methyl 2-Bromo-1-Cyclopentenecarboxylate in the synthesis of complex molecules. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel drug candidates and advanced materials. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive compounds, demonstrating its role in medicinal chemistry.

The physical and chemical properties of Methyl 2-Bromo-1-Cyclopentenecarboxylate are well-documented. It is a stable compound under normal conditions, with a melting point of approximately 55°C and a boiling point around 185°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's UV-Vis spectrum reveals strong absorption bands due to the conjugated system within the cyclopentene ring, which is crucial for its photochemical applications.

In terms of synthesis, Methyl 2-Bromo-1-Cyclopentenecarboxylate can be prepared via several routes. One common method involves the bromination of methyl cyclopentenecarboxylate using N-bromosuccinimide (NBS) under radical conditions. This approach ensures high yield and purity, making it ideal for large-scale production. Another method employs electrophilic substitution on the cyclopentene ring, followed by esterification to introduce the methyl group.

The application of Methyl 2-Bromo-1-Cyclopentenecarboxylate extends beyond traditional organic synthesis. Recent advancements have explored its use in polymer chemistry, where it serves as a monomer for producing functional polymers with tailored properties. For example, its incorporation into polyurethanes has enhanced the mechanical strength and thermal stability of these materials, opening new avenues for industrial applications.

Moreover, Methyl 2-Bromo-1-Cyclopentenecarboxylate has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been investigated extensively. Researchers have demonstrated that this compound can enhance the efficiency of catalytic cycles in hydrogenation and cross-coupling reactions, making it a valuable tool in green chemistry.

In conclusion, Methyl 2-Bromo-1-Cyclopentenecarboxylate (CAS No. 320608-71-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with its reactivity and versatility, positions it as an essential component in modern chemical research and industry. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing scientific and technological boundaries.